Cas no 1396631-75-6 (N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide)

• Product Name: N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide
• CAS No: 1396631-75-6
• MF: C₁₃H₁₂F₄N₂O₂S
• MW: 336.305195808411
• CID: 5400680
• PubChem ID: 71798052
• Update Time: 2025-05-20

N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6350-0155
• 1396631-75-6
• N-(4-fluoro-3-(trifluoromethyl)phenyl)-5-oxo-1,4-thiazepane-3-carboxamide
• N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide
• AKOS024549042
• VU0544429-1

• Inchi： 1S/C13H12F4N2O2S/c14-9-2-1-7(5-8(9)13(15,16)17)18-12(21)10-6-22-4-3-11(20)19-10/h1-2,5,10H,3-4,6H2,(H,18,21)(H,19,20)
• InChI Key： CXUKMHXBBPWNGK-UHFFFAOYSA-N
• SMILES： S1CCC(NC(C(NC2C=CC(=C(C(F)(F)F)C=2)F)=O)C1)=O

Computed Properties

• Exact Mass: 336.05556145g/mol
• Monoisotopic Mass: 336.05556145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.5Ų

Additional information on N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide

Introduction to N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide (CAS No. 1396631-75-6)

N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 1396631-75-6, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring enhances its pharmacological profile, making it a valuable candidate for further exploration.

The compound’s structure consists of a thiazepane core, which is a heterocyclic ring system containing sulfur and nitrogen atoms. This core is flanked by an amide group and a substituted phenyl ring, which contributes to its biological activity. The specific arrangement of these functional groups imparts distinct properties that make it particularly interesting for medicinal chemistry applications.

In recent years, there has been a growing interest in the development of thiazepane derivatives due to their demonstrated efficacy in various pharmacological contexts. Thiazepanes have shown promise as scaffolds for drugs targeting neurological disorders, infectious diseases, and cancer. The introduction of fluorine and trifluoromethyl groups into these structures often enhances their metabolic stability and binding affinity to biological targets.

N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide is no exception. Its molecular design suggests potential interactions with enzymes and receptors involved in critical biological pathways. The fluoro group, in particular, is known to improve the bioavailability of drugs by increasing lipophilicity and reducing metabolic degradation. Meanwhile, the trifluoromethyl group can enhance binding interactions by increasing electron density in certain regions of the molecule.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. These compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. For instance, fluoroaromatics have been shown to enhance drug penetration across the blood-brain barrier, which is crucial for treating central nervous system disorders. Additionally, the trifluoromethyl group can modulate the electronic properties of the molecule, influencing its reactivity and interaction with biological targets.

The thiazepane core itself has been extensively studied for its potential as a pharmacophore. Thiazepane derivatives have demonstrated activity against a range of diseases, including bacterial infections, viral infections, and cancer. The amide group in N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide further contributes to its versatility by allowing for modifications that can fine-tune its biological activity.

In the context of current pharmaceutical research, this compound represents a promising lead for further development. Its unique structure combines elements known to enhance drug efficacy and bioavailability, making it a candidate for preclinical studies aimed at identifying new therapeutic applications. Researchers are particularly interested in exploring its potential as an inhibitor of enzymes involved in disease pathways or as a modulator of receptor activity.

The synthesis of N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine and trifluoromethyl groups often necessitates specialized synthetic techniques to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated compounds like this one on a scalable basis.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of compounds designed for high-throughput screening. This approach allows researchers to rapidly identify novel bioactive molecules with optimized properties.

In conclusion, N-[4-fluoro-3-(trifluoromethyl)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide (CAS No. 1396631-75-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups enhances its pharmacological profile, making it a valuable candidate for further exploration. As synthetic chemistry continues to evolve and our understanding of biological pathways deepens, compounds like this one are poised to play a crucial role in the development of next-generation therapeutic agents.